6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one

• IUPAC Name: 6,8-dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one
• InChI: InChI=1S/C14H16N2O/c1-8-5-9(2)13-10(6-8)14(17)11-7-15-4-3-12(11)16-13/h5-6,15H,3-4,7H2,1-2H3,(H,16,17)
• InChI Key: BHFOIZLTVUPLCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=O)C3=C(N2)CCNC3)C
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one (DTBN) is a heterocyclic compound that belongs to the class of naphthyridine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and material science.

Mechanism of Action

The mechanism of action of 6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one is not fully understood. However, studies have suggested that it may function by inhibiting various enzymes and signaling pathways involved in cell growth and inflammation.
Biochemical and Physiological Effects:
6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one has been shown to have various biochemical and physiological effects, including its ability to inhibit the activity of enzymes involved in cancer cell growth and inflammation. Additionally, 6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one in lab experiments include its potential as an anticancer and anti-inflammatory agent, as well as its ability to inhibit various enzymes and signaling pathways. However, the limitations of using 6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one in lab experiments include its limited solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one. These include further studies on its mechanism of action, its potential use as an anticancer and anti-inflammatory agent, and its potential use in material science applications. Additionally, studies on the synthesis of 6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one and its derivatives may lead to the development of more effective and efficient methods for its production.

Synthesis Methods

6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one can be synthesized using various methods, including the reaction of 2,6-dimethylbenzaldehyde with 2-amino-3-cyanopyridine in the presence of a base. Another method involves the reaction of 2,6-dimethylbenzaldehyde with 2-amino-3-cyanopyridine in the presence of acetic anhydride and a catalyst.

Scientific Research Applications

6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one has shown promising results in various scientific research applications, including its potential use as an anticancer agent. Studies have shown that 6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, 6,8-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one has shown potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.